Cas no 36504-71-9 (Benzydamine N-Oxide)

• Product Name: Benzydamine N-Oxide
• CAS No: 36504-71-9
• MF: C₁₉H₂₃N₃O₂
• MW: 325.404824495316
• CID: 312595
• PubChem ID: 65465
• Update Time: 2025-04-19

Benzydamine N-Oxide Chemical and Physical Properties

Names and Identifiers

• 1-Propanamine,N,N-dimethyl-3-[[1-(phenylmethyl)-1H-indazol-3-yl]oxy]-, N-oxide
• Benzydamine N-Oxide
• 3-(1-benzylindazol-3-yl)oxy-N,N-dimethylpropan-1-amine oxide
• BENZYDAMINE N-OXIDE, CERTIFIED REFERENCE MATERIAL
• [3-(1-benzyl-1H-indazol-3-yloxy)-propyl]-dimethyl-amine oxide
• 1-Benzyl-3-(3-dimethylaminopropoxy)-1H-indazol-N-oxid
• N,N-Dimethyl-3-[[1-(phenylmethyl)-1H-indazol-3-yl]oxy]-1-propanamine
• 36504-71-9
• AKOS030242013
• DTXSID90190005
• 3-((1-Benzyl-1H-indazol-3-yl)oxy)-N,N-dimethylpropan-1-amine oxide
• 8PC48R5K78
• FT-0662622
• FT-0662623
• NS00040652
• CS-0646597
• 3-(1-Benzylindazol-3-yl)oxy-N,N-dimethylpropan-1-amineoxide
• 1-Propanamine, N,N-dimethyl-3-[[1-(phenylmethyl)-1H-indazol-3-yl]oxy]-, N-oxide
• HY-N11425
• 3-[(1-Benzyl-1H-indazol-3-yl)oxy]-N,N-dimethylpropanamine oxide
• 1-Propanamine, N,N-dimethyl-3-((1-(phenylmethyl)-1H-indazol-3-yl)oxy)-, N-oxide

• Inchi： 1S/C19H23N3O2/c1-22(2,23)13-8-14-24-19-17-11-6-7-12-18(17)21(20-19)15-16-9-4-3-5-10-16/h3-7,9-12H,8,13-15H2,1-2H3
• InChI Key： VHKKEFPZHPEYJK-UHFFFAOYSA-N
• SMILES： O(C1C2C=CC=CC=2N(CC2C=CC=CC=2)N=1)CCC[N+](C)(C)[O-]

Computed Properties

• Exact Mass: 122.06100
• Monoisotopic Mass: 325.179
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.1A^2
• XLogP3: 3.3

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 40.92000
• LogP: 2.16720